Cas no 1121586-37-5 (4-Bromo-2,6-dichloropyridin-3-amine)

• Product Name: 4-Bromo-2,6-dichloropyridin-3-amine
• CAS No: 1121586-37-5
• MF: C₅H₃BrCl₂N₂
• MW: 241.900717973709
• MDL: MFCD12546348
• CID: 1031558
• PubChem ID: 53413496
• Update Time: 2025-06-09

4-Bromo-2,6-dichloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dichloropyridin-3-amine
• 3-Amino-4-bromo-2,6-dichloropyridine
• AK127004
• 4-Bromo-2,6-dichloro-3-pyridinamine
• FCH1367192
• AX8248795
• AB0034025
• X8113
• ST24043346
• CS-0060121
• DB-060171
• DS-5351
• 1121586-37-5
• A894644
• DTXSID60696706
• SY345954
• MFCD12546348
• SCHEMBL25292365
• AKOS015995400

• MDL： MFCD12546348
• Inchi： 1S/C5H3BrCl2N2/c6-2-1-3(7)10-5(8)4(2)9/h1H,9H2
• InChI Key： VQPYQALRCSTFHV-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1N)Cl)Cl

Computed Properties

• Exact Mass: 239.88600
• Monoisotopic Mass: 239.88567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.8

Experimental Properties

• Boiling Point: 334.5°C at 760 mmHg
• PSA: 38.91000
• LogP: 3.31430

4-Bromo-2,6-dichloropyridin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 4-Bromo-2,6-dichloropyridin-3-amine

4-Bromo-2,6-Dichloropyridin-3-Amine: A Comprehensive Overview

4-Bromo-2,6-dichloropyridin-3-amine, identified by the CAS number 1121586-37-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and chlorine atoms at specific positions, along with an amino group. The combination of these substituents imparts distinctive chemical properties that make it valuable in both academic research and industrial applications.

The synthesis of 4-bromo-2,6-dichloropyridin-3-amine involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. These improvements are particularly significant in the context of large-scale manufacturing, where efficiency is paramount.

One of the most notable applications of this compound is in the field of pharmacology. The presence of halogen atoms (bromine and chlorine) on the pyridine ring enhances the compound's ability to interact with biological systems, making it a promising candidate for drug development. Recent studies have explored its potential as a lead compound for designing new drugs targeting specific diseases, such as cancer and infectious diseases.

In addition to its pharmacological applications, 4-bromo-2,6-dichloropyridin-3-amine has found utility in materials science. Its unique electronic properties make it suitable for use in advanced materials such as semiconductors and conductive polymers. Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 4-bromo-2,6-dichloropyridin-3-amine becomes crucial. Recent studies have focused on identifying microorganisms capable of breaking down this compound under various environmental conditions, paving the way for more eco-friendly industrial practices.

In conclusion, 4-bromo-2,6-dichloropyridin-3-amime, with its CAS number 1121586-37-5, stands as a testament to the ingenuity and precision in modern chemical synthesis. Its diverse applications across pharmacology, materials science, and environmental studies highlight its importance in advancing scientific knowledge and technological innovation.